Cas no 111109-77-4 (1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane)

• Product Name: 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane
• CAS No: 111109-77-4
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• MDL: MFCD00210047
• CID: 62860
• PubChem ID: 172088909
• Update Time: 2025-05-25

1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane
• BIS(METHOXYPROPYL) ETHER
• DIPROPYLENE GLYCOL DIMETHYL ETHER
• PROGLYDE(TM) DMM
• Propane, oxybismethoxy-
• Dipropylenglykoldimethylether
• Dimethoxy dipropyleneglycol
• DPDME
• DPGDME
• Bis(methoxypropyl) ether, Proglyde(R) DMM
• dipropyleneglycoldimethylether(mixture of isomers)
• Di(propylene glycol)dimethyl ether,mixture of isomers
• Di(propylene glycol) dimethyl ether
• Proglyde? DMM
• Proglyde(R) DMM
• Dipropylene glycol d
• oxybis(methoxy-propan
• Di(propylene glycol) diMethyl ether, Mixture of isoMers >=99.1%
• Di(propylene glycol) dimethyl ether, 99.5%, mixture of isomers
• dipropyleneglycoldimethylether,mixtureofisomers
• Dipropyleneglycol dimethyl ether

• MDL： MFCD00210047
• Inchi： 1S/C8H18O3/c1-7(5-9-3)11-8(2)6-10-4/h7-8H,5-6H2,1-4H3
• InChI Key： FWZJTQPVXZIABW-UHFFFAOYSA-N
• SMILES： C(C)(COC)OC(C)COC

Computed Properties

• Exact Mass: 162.12600
• Monoisotopic Mass: 162.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: liquid
• Density: 0.903 g/mL at 20 °C(lit.)
• Melting Point: -80°C
• Boiling Point: 175 °C(lit.)
• Flash Point: 149 °F
• Refractive Index: n20/D 1.408
• Solubility: 526g/l
• PSA: 27.69000
• LogP: 1.07280
• Solubility: Not determined

1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25-S26-S36
• RTECS：TZ5487500
• Hazardous Material Identification：
• Explosive Limit：0.77-5.57%(V)
• Risk Phrases：R36/37/38
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane

Recent Advances in the Study of 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane (CAS: 111109-77-4) in Chemical Biology and Pharmaceutical Research

1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane (CAS: 111109-77-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ether functional groups, has been explored for its unique physicochemical properties and its role as a solvent, reagent, or intermediate in synthetic chemistry. Recent studies have highlighted its utility in drug formulation, biomaterial synthesis, and as a component in advanced delivery systems. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

The synthesis of 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using Lewis acid catalysts, which significantly reduced reaction times and byproduct formation. The study reported a yield of over 90% under mild conditions, making the process more environmentally friendly and scalable for industrial applications. These advancements are critical for ensuring the compound's availability for further research and commercial use.

In pharmaceutical research, 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane has been investigated as a potential excipient in drug formulations. Its ability to enhance the solubility of poorly water-soluble drugs has been a focal point. A 2022 study published in Pharmaceutical Research demonstrated that the compound could improve the bioavailability of certain anticancer agents by up to 40% when used as a co-solvent. This finding opens new avenues for formulating more effective oral medications, particularly for oncology treatments where solubility is a major challenge.

Beyond its role in drug formulation, this compound has shown promise in biomaterial applications. Research conducted in 2023 and published in Biomaterials Science explored its use as a cross-linking agent in hydrogel synthesis. The study found that 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane could form stable, biocompatible hydrogels with tunable mechanical properties, making it suitable for tissue engineering and wound healing applications. The hydrogels exhibited excellent cytocompatibility, supporting cell adhesion and proliferation, which is crucial for regenerative medicine.

Another emerging application of 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane is in the development of advanced drug delivery systems. A recent study in the International Journal of Pharmaceutics highlighted its use in creating nanoemulsions for targeted drug delivery. The compound's amphiphilic nature allows it to stabilize oil-in-water emulsions, facilitating the encapsulation and controlled release of hydrophobic drugs. This technology has been tested in preclinical models for delivering anti-inflammatory drugs to specific tissues, showing reduced systemic side effects and improved therapeutic outcomes.

Despite these promising developments, challenges remain in the widespread adoption of 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane. Regulatory considerations, long-term toxicity studies, and scalability of synthesis methods are areas that require further investigation. However, the compound's versatility and demonstrated efficacy in various applications make it a valuable candidate for continued research. Future studies are expected to explore its potential in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases, where innovative formulations and delivery systems are urgently needed.

In conclusion, 1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane (CAS: 111109-77-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, drug formulation, biomaterial applications, and delivery systems underscore its importance in addressing current challenges in medicine and materials science. As research progresses, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics and biomedical technologies.